1-(2-o-Tolyloxy-ethyl)-piperazine
Overview
Description
The compound “1-(2-o-Tolyloxy-ethyl)-piperazine” is a complex organic molecule. It likely contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds .
Synthesis Analysis
While specific synthesis methods for “1-(2-o-Tolyloxy-ethyl)-piperazine” were not found, there are general methods for synthesizing piperazine derivatives. For instance, a cobalt(II) complex with a similar compound was prepared, as established by elemental analysis and IR spectroscopy .Scientific Research Applications
Field: Chemistry
The compound “1-(2-o-Tolyloxy-ethyl)-piperazine” is used in the field of chemistry, particularly in the synthesis of metal complexes .
Application Summary
A Cobalt (II) complex with 1-{1-[2-(o-tolyloxy)ethyl]-1H-benzimidazol-2-yl}ethan-1-ol is prepared . This complex is of interest due to the high biological activity of various nitrogen-containing heterocyclic compounds and related metal complexes .
Methods of Application
The composition of the complex is established by elemental analysis and IR spectroscopy. Its crystal structure is determined by single-crystal X-ray diffraction (XRD) . According to the XRD data, the complex crystallizes in the monoclinic space group P21/c .
Results or Outcomes
In the mononuclear molecule of the complex, three chelate ligands are coordinated to the Co (II) cation by the O atoms of the hydroxyl group and the N atoms of the imidazole ring. The coordination environment of the cobalt atom CoN3O3 corresponds to a distorted octahedron .
Synthesis of 2-Naphthalen-1-yl-N-(2-o-tolyloxy-ethyl)-acetamide
This compound is used in the synthesis of 2-Naphthalen-1-yl-N-(2-o-tolyloxy-ethyl)-acetamide . This is a complex organic compound with potential applications in various fields of chemistry .
Preparation of 2-Methoxymethyl-1-(2-o-tolyloxy-ethyl)-1H-benzoimidazole
“1-(2-o-Tolyloxy-ethyl)-piperazine” can be used in the preparation of 2-Methoxymethyl-1-(2-o-tolyloxy-ethyl)-1H-benzoimidazole. Benzoimidazoles are a class of heterocyclic aromatic organic compounds that have a wide range of applications in medicinal chemistry.
Synthesis of 1-(2-o-Tolyloxy-ethyl)-1H-indole-3-carbaldehyde
This compound is used in the synthesis of 1-(2-o-Tolyloxy-ethyl)-1H-indole-3-carbaldehyde . Indoles are a class of organic compounds that are widely distributed in the natural world and have significant biological activity .
Synthesis of 2-Naphthalen-1-yl-N-(2-o-tolyloxy-ethyl)-acetamide
This compound is used in the synthesis of 2-Naphthalen-1-yl-N-(2-o-tolyloxy-ethyl)-acetamide . This is a complex organic compound with potential applications in various fields of chemistry .
Preparation of 2-Methoxymethyl-1-(2-o-tolyloxy-ethyl)-1H-benzoimidazole
“1-(2-o-Tolyloxy-ethyl)-piperazine” can be used in the preparation of 2-Methoxymethyl-1-(2-o-tolyloxy-ethyl)-1H-benzoimidazole. Benzoimidazoles are a class of heterocyclic aromatic organic compounds that have a wide range of applications in medicinal chemistry.
Synthesis of 1-(2-o-Tolyloxy-ethyl)-1H-indole-3-carbaldehyde
This compound is used in the synthesis of 1-(2-o-Tolyloxy-ethyl)-1H-indole-3-carbaldehyde . Indoles are a class of organic compounds that are widely distributed in the natural world and have significant biological activity .
properties
IUPAC Name |
1-[2-(2-methylphenoxy)ethyl]piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-12-4-2-3-5-13(12)16-11-10-15-8-6-14-7-9-15/h2-5,14H,6-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYGHEEKXUMTKTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCCN2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40354039 |
Source
|
| Record name | 1-(2-o-Tolyloxy-ethyl)-piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40354039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-o-Tolyloxy-ethyl)-piperazine | |
CAS RN |
65489-03-4 |
Source
|
| Record name | 1-(2-o-Tolyloxy-ethyl)-piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40354039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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